Cas no 49701-24-8 (4-Amino-2,5-dimethoxy-N-methylbenzenesulfonamide)

• Product Name: 4-Amino-2,5-dimethoxy-N-methylbenzenesulfonamide
• CAS No: 49701-24-8
• MF: C₉H₁₄N₂O₄S
• MW: 246.283461093903
• CID: 55762
• PubChem ID: 170801
• Update Time: 2025-04-18

4-Amino-2,5-dimethoxy-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,5-dimethoxy-N-methylbenzenesulfonamide
• 4-Amino-2,5-dimethoxybenzenesulfon-N-methylamide
• 4-AMINO-2,5-DIMETHOXY-N-METHYL-BENZENESULFONAMID
• 4-amino-2,5-dimethoxy-N-methyl-benzenesulfonamide
• 4-Amino-2,5-dimethoxy-N-methylbenzenesulphonamide
• 2,5-Dimethoxy-4-methylaminosulfonylaniline
• N-Methyl-4-amino-2,5-dimethoxybenzenesulfonamide
• D87750
• AKOS015898693
• W-106013
• Benzenesulfonamide, 4-amino-2,5-dimethoxy-N-methyl-
• EC 256-435-3
• 4-amino-2,5-dimethoxy-N-methylbenzene-1-sulfonamide
• A827810
• EINECS 256-435-3
• SCHEMBL4610100
• FT-0617451
• GMB7RWW37D
• NS00006391
• AC-1424
• DTXSID2068507
• 49701-24-8
• CISVVDNATRQDNU-UHFFFAOYSA-N

• MDL： MFCD02684421
• Inchi： 1S/C9H14N2O4S/c1-11-16(12,13)9-5-7(14-2)6(10)4-8(9)15-3/h4-5,11H,10H2,1-3H3
• InChI Key： CISVVDNATRQDNU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1OC)N)OC)(NC)(=O)=O

Computed Properties

• Exact Mass: 246.06700
• Monoisotopic Mass: 246.067428
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99
• XLogP3: 0.1

Experimental Properties

• Color/Form: White powder
• Density: 1.294
• Melting Point: 223ºC min.
• Boiling Point: 444.1 °C at 760 mmHg
• Flash Point: 222.4 °C
• Refractive Index: 1.545
• PSA: 99.03000
• LogP: 2.24700